N-(6-((4-((2-methoxybenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[4-[(2-methoxyphenyl)methylamino]-4-oxobutyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H22N4O3S2/c1-28-16-7-3-2-6-15(16)14-22-19(26)9-5-13-30-20-11-10-18(24-25-20)23-21(27)17-8-4-12-29-17/h2-4,6-8,10-12H,5,9,13-14H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key: NJEAWJYEVQFYSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol
• CAS No.: 1040649-24-8

Description

N-(6-((4-((2-methoxybenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H22N4O3S2 and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(6-((4-((2-methoxybenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is involved in various synthesis processes, demonstrating its versatility as a starting material or intermediate in chemical reactions. For instance, it's utilized in the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers. These dyes, once applied, exhibit high efficiency in antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015). Moreover, similar compounds are synthesized and characterized for their antimicrobial properties and molecular docking studies, suggesting their potential in developing new therapeutic agents (Talupur et al., 2021).

Chemical Interactions and Biological Activity

The compound demonstrates significant biological activities. Research indicates that similar compounds exhibit potent biological activities, including antibacterial and antifungal effects. For example, thiophene-3-carboxamide derivatives show antibacterial and antifungal activities, indicating the potential biomedical applications of these compounds (Vasu et al., 2005). Additionally, novel thienopyrimidines and oxazinones derived from similar structures have been synthesized and exhibit noteworthy biological activities, further highlighting the compound's potential in medicinal chemistry (Pokhodylo et al., 2010).

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through covalent bonding, hydrogen bonding, or van der waals interactions .

Biochemical Pathways

Without knowledge of the compound’s specific targets, it’s challenging to determine the exact biochemical pathways it affects. Given its potential interactions with proteins or enzymes, it could influence a variety of cellular processes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects would depend on the compound’s specific targets and the biochemical pathways it affects .